1-(7-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Ethan-1-One

• IUPAC Name: 1-(6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)ethanone
• InChI: InChI=1S/C10H9BrO3/c1-6(12)7-4-9-10(5-8(7)11)14-3-2-13-9/h4-5H,2-3H2,1H3
• InChI Key: WBSQNDBQUDSQCV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1Br)OCCO2
• Molecular Formula: C10H9BrO3
• DSSTOX Substance ID: DTXSID70370803
• Molecular Weight: 257.08 g/mol
• CAS No.: 59820-90-5

Description

1-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one, also known as 7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl ethanone, is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the class of benzodioxins, which are a group of compounds derived from dioxin and have a wide range of biological activities. This compound is also known to be a potent inhibitor of the enzyme aromatase, which is responsible for the synthesis of estrogen in the body.

Scientific Research Applications

Antibacterial and Antifungal Properties

• Antimicrobial Potential : Synthesized compounds using 2,3-dihydro-1,4-benzodioxin-6-amine showed notable antibacterial and antifungal activities. A compound, 2-[(4-chlorophenyl)sulfonylamino]-N-(3,5-dimethylphenyl)acetamide, demonstrated significant antimicrobial potential with low hemolytic activity (Abbasi et al., 2020).

• Lipoxygenase Inhibition : Compounds containing 1,4-benzodioxin ring were synthesized to act as possible therapeutic agents for inflammatory ailments. Some showed good inhibitory activity against Lipoxygenase enzyme, important for treating inflammatory diseases (Abbasi et al., 2017).

Synthesis of Novel Compounds

• Novel Antibacterial Agents : New compounds synthesized using 1,4-benzodioxane-6-amine exhibited potent antibacterial activity. The majority displayed modest toxicity, indicating potential for medical application (Abbasi et al., 2022).

Anti-Diabetic Potential

• α-Glucosidase Inhibitors : A series of new compounds based on 2,3-dihydro-1,4-benzodioxin were synthesized to evaluate their anti-diabetic potentials. These compounds showed weak to moderate activity against α-glucosidase enzyme, suggesting their potential as therapeutic agents for type-2 diabetes (Abbasi et al., 2023).

Biofilm Inhibition and Cytotoxicity

• Biofilm Inhibition : Certain synthesized N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides displayed inhibitory action against biofilms of bacterial strains like Escherichia coli and Bacillus subtilis. These compounds also exhibited mild cytotoxicity (Abbasi et al., 2020).